3-(Dimethylamino)-1-azetidinecarboximidamide

• Molecular Formula: C6H14N4
• Molecular Weight: 142.20 g/mol
• IUPAC Name: 3-(dimethylamino)azetidine-1-carboximidamide
• InChI: InChI=1S/C6H14N4/c1-9(2)5-3-10(4-5)6(7)8/h5H,3-4H2,1-2H3,(H3,7,8)
• InChI Key: DZTKWGILTMSQOA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CN(C1)C(=N)N

Description

3-(Dimethylamino)-1-azetidinecarboximidamide is a chemical compound that belongs to the class of azetidines, which are four-membered nitrogen-containing heterocycles

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)-1-azetidinecarboximidamide typically involves the reaction of dimethylamine with azetidine-1-carboximidamide under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent such as dimethylformamide (DMF) and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process parameters, such as temperature, pressure, and reaction time, are optimized to achieve maximum efficiency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)-1-azetidinecarboximidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted azetidines.

Scientific Research Applications

3-(Dimethylamino)-1-azetidinecarboximidamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms and protein interactions.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-1-azetidinecarboximidamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can form covalent or non-covalent bonds with these targets, leading to changes in their activity or function. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

Similar Compounds

3-(Dimethylamino)-1-propylamine: Similar in structure but with a different carbon chain length.

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide: Shares the dimethylamino group but differs in the overall structure and functional groups.

Uniqueness

3-(Dimethylamino)-1-azetidinecarboximidamide is unique due to its azetidine ring, which imparts distinct chemical and physical properties. This structural feature makes it a valuable compound for various applications, particularly in the synthesis of novel materials and pharmaceuticals .